Cas no 2742660-10-0 (Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide)

• Product Name: Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide
• CAS No: 2742660-10-0
• MF: C₅H₅N₂NaO₂S₂
• MW: 212.225168943405
• CID: 5417364
• PubChem ID: 165692800
• Update Time: 2025-05-25

Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 5-(methylsulfonyl)-, sodium salt (1:1)
• sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide
• EN300-37158269
• Z5411239749
• 2742660-10-0
• Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide

• Inchi： 1S/C5H6N2O2S2.Na/c1-11(8,9)4-2-6-5(10)7-3-4;/h2-3H,1H3,(H,6,7,10);/q;+1/p-1
• InChI Key： XIRFNNVLVCESRU-UHFFFAOYSA-M
• SMILES： S(C)(C1=CN=C(N=C1)[S-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 211.96901404g/mol
• Monoisotopic Mass: 211.96901404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3Ų

Additional information on Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide

Sodium (5-Methanesulfonylpyrimidin-2-Ylsulfanide: A Comprehensive Overview

Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide, identified by the CAS number 2742660-10-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfanides, which are known for their versatile reactivity and functional group compatibility. The molecule's structure consists of a pyrimidine ring substituted with a methanesulfonyl group at the 5-position and a sulfanide group at the 2-position, making it a valuable intermediate in organic synthesis.

The synthesis of sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide typically involves multi-step reactions, often starting from readily available pyrimidine derivatives. The introduction of the methanesulfonyl group is achieved through sulfonylation reactions, which are well-documented in organic chemistry literature. This step is crucial as it imparts the molecule with enhanced stability and reactivity, making it suitable for further transformations. The sulfanide group, on the other hand, is introduced via nucleophilic substitution or displacement reactions, depending on the specific conditions employed.

Recent studies have highlighted the potential of sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the construction of heterocyclic frameworks that are analogous to certain pharmaceutical agents. The compound's ability to undergo various types of cyclization reactions has been particularly noteworthy, offering new avenues for drug discovery and development.

In addition to its role in organic synthesis, sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide has also been investigated for its potential applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and hybrid organic-inorganic frameworks. Preliminary studies suggest that the compound could serve as a building block for materials with tailored electronic properties, opening up new possibilities in nanotechnology and electronics.

The growing interest in sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide has led to an increase in research activities aimed at understanding its fundamental properties and optimizing its synthesis. For example, recent work has focused on developing more efficient and environmentally friendly methods for its preparation. These efforts have resulted in improved yields and reduced reaction times, making the compound more accessible for large-scale applications.

Furthermore, computational studies have provided valuable insights into the molecular structure and reactivity of sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide. By employing advanced quantum mechanical calculations, researchers have been able to predict the compound's behavior under various reaction conditions. These computational tools have proven invaluable in guiding experimental work and accelerating the discovery of new synthetic pathways.

In conclusion, sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for both academic and industrial research. As our understanding of this compound continues to grow, it is likely that new uses will emerge, further solidifying its importance in modern chemistry.